5-methoxy-2-({1-[2-(4-methyl-1H-pyrazol-1-yl)ethyl]piperidin-4-yl}oxy)pyrimidine

• IUPAC Name: 5-methoxy-2-[1-[2-(4-methylpyrazol-1-yl)ethyl]piperidin-4-yl]oxypyrimidine
• InChI: InChI=1S/C16H23N5O2/c1-13-9-19-21(12-13)8-7-20-5-3-14(4-6-20)23-16-17-10-15(22-2)11-18-16/h9-12,14H,3-8H2,1-2H3
• InChI Key: IVKCLRUAXAMKOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CCN2CCC(CC2)OC3=NC=C(C=N3)OC
• Molecular Formula: C16H23N5O2
• Molecular Weight: 317.39 g/mol

Description

The compound “5-methoxy-2-({1-[2-(4-methyl-1H-pyrazol-1-yl)ethyl]piperidin-4-yl}oxy)pyrimidine” is a complex organic molecule that contains several functional groups and structural features, including a pyrimidine ring, a piperidine ring, a pyrazole ring, and a methoxy group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine, piperidine, and pyrazole rings, along with the methoxy group. The exact arrangement of these groups within the molecule would depend on the specifics of the synthesis process.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups within its structure. For example, the pyrimidine and pyrazole rings might participate in aromatic substitution reactions, while the methoxy group could potentially undergo reactions involving the cleavage of the carbon-oxygen bond.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were designed as a pharmaceutical drug, its mechanism of action might involve interaction with specific biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. These properties would need to be assessed through laboratory testing.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, assessment of its safety and hazards, and investigation of its potential applications.